Cas no 2551115-49-0 (4-nitro-6,12-diazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene)

• Product Name: 4-nitro-6,12-diazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene
• CAS No: 2551115-49-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD32875262
• CID: 5671131
• PubChem ID: 154814470
• Update Time: 2025-07-19

4-nitro-6,12-diazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene Chemical and Physical Properties

Names and Identifiers

• 2551115-49-0
• EN300-26869769
• 4-nitro-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene
• 4-nitro-6,12-diazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene

• MDL： MFCD32875262
• Inchi： 1S/C10H11N3O2/c14-13(15)7-4-8-9-2-1-6(12-9)3-10(8)11-5-7/h4-6,9,12H,1-3H2
• InChI Key： NMRARYLVRFVYLN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C2C(=C1)C1CCC(C2)N1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.7Ų

Additional information on 4-nitro-6,12-diazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene

Recent Advances in the Study of 4-nitro-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene (CAS: 2551115-49-0)

The compound 4-nitro-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene (CAS: 2551115-49-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 4-nitro-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene. Researchers have employed advanced catalytic methods and multi-step synthetic routes to achieve high yields and purity. The compound's tricyclic framework, incorporating a nitro group, presents both opportunities and challenges for further functionalization, making it a valuable scaffold for medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-nitro-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. However, further mechanistic studies are required to elucidate the precise molecular targets and optimize the compound's efficacy and selectivity.

Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's binding interactions with biological targets. These studies have identified key structural features that contribute to its activity, paving the way for the design of derivatives with improved pharmacological properties. The integration of computational and experimental approaches has been instrumental in advancing the understanding of this compound's potential.

Despite these promising findings, several challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile need to be thoroughly investigated to assess its suitability as a drug candidate. Moreover, toxicological studies are essential to ensure its safety for potential therapeutic use. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to address these challenges and translate the findings into clinical applications.

In conclusion, 4-nitro-6,12-diazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene (CAS: 2551115-49-0) represents a promising scaffold for drug discovery, with potential applications in anti-inflammatory therapy. Continued research efforts are needed to fully exploit its therapeutic potential and overcome the existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.